Cas no 1221792-76-2 (Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate)

• Product Name: Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate
• CAS No: 1221792-76-2
• MF: C₁₁H₁₁NO₄
• MW: 221.209343194962
• MDL: MFCD16140362
• CID: 4563577
• PubChem ID: 50853257
• Update Time: 2025-06-09

Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate
• methyl 5-methoxy-2-methylbenzoxazole-7-carboxylate
• Methyl 5-methoxy-2-methylbenzo[d]oxazole-7-carboxylate
• WYB79276
• SBB096119
• SY058992
• A920686
• AC3256
• MFCD16140362
• DB-188112
• 1221792-76-2
• AKOS005072302
• Methyl5-methoxy-2-methylbenzo[d]oxazole-7-carboxylate
• CE-0024
• CS-0318696
• Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate

• MDL： MFCD16140362
• Inchi： 1S/C11H11NO4/c1-6-12-9-5-7(14-2)4-8(10(9)16-6)11(13)15-3/h4-5H,1-3H3
• InChI Key： SXNVRFXHFVPWQM-UHFFFAOYSA-N
• SMILES： O1C(C)=NC2C=C(C=C(C(=O)OC)C1=2)OC

Computed Properties

• Exact Mass: 221.06880783g/mol
• Monoisotopic Mass: 221.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 61.6

Additional information on Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate

Methyl 5-Methoxy-2-Methyl-1,3-Benzoxazole-7-Carboxylate: A Comprehensive Overview

Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate, also known by its CAS number CAS No. 1221792-76-2, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and material science. The structure of Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate is characterized by a benzene ring fused with an oxazole ring, with substituents at positions 5 and 7. The methoxy group at position 5 and the methyl ester group at position 7 contribute to its unique chemical properties and reactivity.

Recent studies have highlighted the potential of Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate as a precursor for the synthesis of bioactive compounds. Researchers have explored its role in the development of new drugs targeting various diseases, including cancer and neurodegenerative disorders. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibit promising anti-cancer activity by inhibiting key enzymes involved in tumor progression.

The synthesis of Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate involves a multi-step process that typically begins with the preparation of the benzoxazole core. This is followed by functionalization at specific positions to introduce substituents such as methoxy and methyl groups. Advanced techniques like microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring higher yields and better purity.

In terms of pharmacokinetics, Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate has shown favorable absorption profiles in preclinical models. Studies conducted on animal subjects indicate that this compound exhibits good bioavailability and minimal toxicity, making it a potential candidate for further clinical trials. Moreover, its ability to penetrate the blood-brain barrier suggests its potential application in treating central nervous system disorders.

The application of computational chemistry tools has significantly enhanced our understanding of the molecular interactions involving Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate. Molecular docking studies have revealed that this compound can bind effectively to various therapeutic targets, such as protein kinases and G-protein coupled receptors (GPCRs). These findings underscore its versatility as a lead compound in drug design.

From an environmental perspective, the biodegradation and eco-toxicological properties of Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate have been assessed to ensure its safe use in industrial and pharmaceutical settings. Research indicates that this compound undergoes rapid degradation under aerobic conditions, minimizing its environmental footprint.

In conclusion, Methyl 5-methoxy-2-methyl-1,3-benzoxazole-7-carboxylate, with its unique chemical structure and diverse functional groups, represents a valuable asset in contemporary drug discovery and chemical research. Its potential applications span across multiple therapeutic areas, and ongoing research continues to unlock new possibilities for this intriguing compound.